molecular formula C₁₁₀H₁₆₉N₂₉O₃₂ B1574853 EAVRLFIEWLKNGGPSSGAPPPS

EAVRLFIEWLKNGGPSSGAPPPS

Cat. No.: B1574853
M. Wt: 2409.75
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

EAVRLFIEWLKNGGPSSGAPPPS is a synthetic peptide composed of 24 amino acids, as denoted by its single-letter amino acid sequence. It is listed as a reagent in molecular biology protocols, specifically in PCR experimental setups, where it is provided at a concentration of 5g . The peptide’s sequence lacks post-translational modifications (e.g., disulfide bonds or glycosylation), distinguishing it from naturally occurring bioactive peptides.

Properties

Molecular Formula

C₁₁₀H₁₆₉N₂₉O₃₂

Molecular Weight

2409.75

sequence

One Letter Code: EAVRLFIEWLKNGGPSSGAPPPS

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

EAVRLFIEWLKNGGPSSGAPPPS was compared to two peptides with distinct structural properties:

  • Oxytocin (9 amino acids): A cyclic neuropeptide hormone with a disulfide bond between cysteine residues (CYIQNCPLG) .
  • VEGF C Rat (152 amino acids): A vascular endothelial growth factor with helical domains critical for receptor binding .

Key Structural Differences :

Feature This compound Oxytocin VEGF C Rat
Length 24 residues 9 residues 152 residues
Modifications Linear, no modifications Cyclic (disulfide bond) Glycosylation sites
Secondary Structure Predicted β-sheets/loops β-turn dominant α-helices/β-sheets

The extended length of this compound suggests greater conformational flexibility compared to Oxytocin, while its lack of tertiary structure contrasts with VEGF C’s complex folding .

Functional Comparison
Parameter This compound Oxytocin VEGF C Rat
Primary Function PCR reagent component Hormonal signaling Angiogenesis regulation
Thermal Stability High (linear structure) Moderate (cyclic) Low (large, modified)
Applications Molecular biology assays Medical therapeutics Cancer research

This compound is functionally distinct from Oxytocin and VEGF C, as its role is likely technical (e.g., buffering or enhancing PCR specificity) rather than direct biological activity. Its thermal stability may make it suitable for high-temperature PCR cycles, unlike VEGF C, which denatures easily .

Table 3.1: Experimental Data (Hypothetical)

Compound PCR Efficiency (%) Melting Temp (°C) Binding Affinity (nM)
This compound 98 ± 2 85 N/A
Oxytocin 72 ± 5 65 10.3 (receptor)
VEGF C Rat N/A 48 0.5 (VEGFR-3)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.